![molecular formula C8H7BrN2 B108024 7-Bromo-1-methyl-1H-indazole CAS No. 1000576-59-9](/img/structure/B108024.png)
7-Bromo-1-methyl-1H-indazole
Overview
Description
7-Bromo-1-methyl-1H-indazole (7-Br-1-Me-1H-Ind) is a heterocyclic compound that is part of the indazole family of compounds. It is a colorless, crystalline, and water-soluble compound that has been studied for its potential applications in the fields of pharmaceuticals and chemical synthesis.
Scientific Research Applications
Synthesis and Enzymatic Inhibition
- Indazoles, including variants of 7-Bromo-1-methyl-1H-indazole, have been studied for their synthesis and biological activities. Compounds like 7-aryl- and 7-arylvinyl-5-bromo-3-methylindazoles show significant α-glucosidase inhibition and antioxidant potential (Mphahlele et al., 2020).
Crystal and Molecular Structure Analysis
- The crystal and molecular structure of related compounds such as 3-Bromo-1-methyl-7-nitro-1H-indazole has been characterized, providing insights into their molecular configurations and potential biological interactions (Cabildo et al., 2011).
Building Blocks in Synthesis
- Novel indazole scaffolds, including derivatives of this compound, are potent building blocks in divergent syntheses of indazoles, particularly in palladium cross-coupling reactions (Cottyn et al., 2007).
Inhibition of Neuronal Nitric Oxide Synthase
- Certain indazole derivatives are studied for their role as inhibitors of neuronal nitric oxide synthase, which is important in various neurological and physiological processes (Boulouard et al., 2007).
Antibacterial Activity
- Some indazole derivatives, synthesized from bromo-1H-indazoles, have been explored for their antibacterial activity, showcasing the potential of these compounds in medicinal chemistry (Brahmeshwari et al., 2014).
Corrosion Inhibition
- Indazole derivatives have also been evaluated for their corrosion inhibition properties, suggesting potential industrial applications in materials science (Abdeslam et al., 2015).
Safety and Hazards
Future Directions
Indazole-containing heterocyclic compounds, including 7-Bromo-1-methyl-1H-indazole, have a wide variety of medicinal applications . They are used as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . Much effort has been spent in recent years to develop synthetic approaches to indazoles . Future research may focus on improving these synthesis methods and exploring new applications for these compounds.
Mechanism of Action
Target of Action
Indazole derivatives have been known to interact with various biological targets, including protein kinases .
Mode of Action
7-Bromo-1-methyl-1H-indazole acts as a reagent in the synthesis of cyclic benzimidazole derivatives . These derivatives function as protein kinase activators . Protein kinases are enzymes that modify other proteins by chemically adding phosphate groups to them (phosphorylation). Phosphorylation can turn many protein enzymes on and off, thereby altering their function and activity.
Biochemical Pathways
As a protein kinase activator, it can potentially influence multiple cellular pathways, including signal transduction, cell cycle regulation, and apoptosis .
Result of Action
As a protein kinase activator, it can potentially influence cellular processes such as cell growth, differentiation, and apoptosis .
Properties
IUPAC Name |
7-bromo-1-methylindazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2/c1-11-8-6(5-10-11)3-2-4-7(8)9/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPFIGGYULRKROG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C=CC=C2Br)C=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90610718 | |
Record name | 7-Bromo-1-methyl-1H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90610718 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1000576-59-9 | |
Record name | 7-Bromo-1-methyl-1H-indazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90610718 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1000576-59-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.